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Compound of Interest

Compound Name: MRS2500 tetraammonium

Cat. No.: B15572421

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the dissolution and storage of MRS2500
tetraammonium salt, a potent and selective antagonist of the P2Y1 receptor. Adherence to
these guidelines is crucial for maintaining the compound's integrity and ensuring reproducible
experimental outcomes.

Product Information

MRS2500 is a highly potent and selective antagonist for the P2Y1 purinergic receptor, with a Ki
value of 0.78 nM for the recombinant human P2Y1 receptor.[1][2][3] It is widely used in
research to study ADP-induced platelet aggregation and shows strong antithrombotic activity in
vivo.[2][4][5] Its stability and selectivity make it a valuable tool for investigating P2Y1 receptor
signaling pathways.[4][6]

Physicochemical Properties

A summary of the key physicochemical properties of MRS2500 tetraammonium salt is
presented below.
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Property Value

Molecular Weight 629.29 g/mol

Formula C13H18Ns50sP2l-4NHs
Purity =>96% (HPLC)
Appearance White to off-white solid
CAS Number 630103-23-0

[Sources: 1, 2, 3, 7]

Solubility

MRS2500 tetraammonium salt is soluble in water.[1] For optimal dissolution, especially at
higher concentrations, ultrasonication may be required.[2][7]

Maximum Maximum
Solvent Concentration Concentration Notes
(mg/mL) (mM)
Water 12.59 20
May require ultrasonic
Water 50 79.46

treatment.

[Sources: 1, 2, 3, 9]

Dissolution Protocol: Preparing a Stock Solution

This protocol outlines the steps to prepare a stock solution of MRS2500. It is recommended to
prepare a concentrated stock solution (e.g., 10 mM or 20 mM) which can then be diluted to the
desired working concentration for experiments.

Materials:

o MRS2500 tetraammonium salt (solid)
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o High-purity sterile water (e.g., cell culture grade, nuclease-free)

o Sterile polypropylene tubes

o Calibrated pipette

e \ortex mixer

 Ultrasonic bath (optional, but recommended for higher concentrations)
o Sterile 0.22 um syringe filter (for cell-based applications)

Procedure:

o Equilibrate: Allow the vial of solid MRS2500 to equilibrate to room temperature for 15-20
minutes before opening to prevent condensation.

o Weigh: Accurately weigh the desired amount of MRS2500 powder in a sterile microcentrifuge
tube.

o Calculate Solvent Volume: Use the following formula to calculate the volume of water
needed to achieve the desired stock concentration:

Volume (L) = Mass (g) / (Molar Mass ( g/mol ) x Molar Concentration (mol/L))

Example for 1 mg of MRS2500 to make a 10 mM stock solution: Volume (uL) = (0.001 g/
629.29 g/mol ) / 0.010 mol/L * 1,000,000 pL/L = 158.9 uL

e Dissolve: Add the calculated volume of sterile water to the tube containing the MRS2500
powder.

o Mix: Close the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely
dissolved.

» Ultrasonicate (Optional): If the compound does not fully dissolve, place the tube in an
ultrasonic water bath for 5-10 minutes.
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« Sterile Filtration (Recommended): For applications involving live cells, it is highly

recommended to sterilize the stock solution by passing it through a 0.22 pum syringe filter into

a new sterile tube.[2]

o Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store as recommended in the section below.

Storage and Stability

Proper storage is critical to maintain the stability and activity of MRS2500.

Storage . .
Form Duration Recommendations
Temperature
Keep tightly sealed
Solid -20°C Long-term and protected from
moisture.
Store in sealed,
Stock Solution -20°C 1 month ] ]
single-use aliquots.
Recommended for
Stock Solution -80°C 6 months longer-term storage of

solutions.

[Sources: 1, 2, 3, 7]

Key Stability Considerations:

o Avoid Freeze-Thaw Cycles: Repeated freezing and thawing can degrade the compound.

Aliquoting into single-use volumes is essential.

e Moisture: The compound should be stored away from moisture.[2][7] Ensure vials are tightly

sealed.

Visualizations

P2Y1 Receptor Antagonism by MRS2500
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The following diagram illustrates the mechanism of action for MRS2500.
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Caption: Mechanism of MRS2500 as a P2Y1 receptor antagonist.
Experimental Workflow for MRS2500

The diagram below outlines the standard workflow from compound preparation to experimental
use.
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Caption: General workflow for preparing and using MRS2500.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15572421?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. rndsystems.com [rndsystems.com]

2. medchemexpress.com [medchemexpress.com]

3. MRS 2500 tetraammonium salt | Purinergic (P2Y) Receptors | Tocris Bioscience
[tocris.com]

e 4. MRS2500 [2-iodo-N6-methyl-(N)-methanocarba-2'-deoxyadenosine-3',5'-bisphosphate], a
potent, selective, and stable antagonist of the platelet P2Y1 receptor with strong
antithrombotic activity in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

e 5. MRS2500 [2-lodo-N6-methyl-(N)-methanocarba-2'-deoxyadenosine-3',5'-bisphosphate], a
Potent, Selective, and Stable Antagonist of the Platelet P2Y1 Receptor with Strong
Antithrombotic Activity in Mice - PMC [pmc.ncbi.nlm.nih.gov]

e 6. Pharmacological characterization of P2Y receptor subtypes — an update - PMC
[pmc.ncbi.nlm.nih.gov]

e 7. medchemexpress.com [medchemexpress.com]

 To cite this document: BenchChem. [Application Notes and Protocols for MRS2500
Tetraammonium Salt]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15572421#protocol-for-dissolving-and-storing-
mrs2500-tetraammonium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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